Cas no 1261907-42-9 (2-chloro-4-(4-methoxy-2-methylphenyl)benzoic Acid)

2-Chloro-4-(4-methoxy-2-methylphenyl)benzoic acid is a substituted benzoic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro substituent at the 2-position and a 4-methoxy-2-methylphenyl group at the 4-position of the benzoic acid core, offering unique steric and electronic properties. This compound may serve as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. The methoxy and methyl groups enhance lipophilicity, while the carboxylic acid functionality allows for further derivatization. Its well-defined molecular architecture makes it useful for structure-activity relationship studies in medicinal chemistry.

2-chloro-4-(4-methoxy-2-methylphenyl)benzoic Acid structure

1261907-42-9 structure

Product Name:2-chloro-4-(4-methoxy-2-methylphenyl)benzoic Acid

CAS No:1261907-42-9

MF:C₁₅H₁₃ClO₃

MW:276.714923620224

MDL:MFCD18320362

CID:1223038

PubChem ID:53226266

Update Time:2025-06-08

2-chloro-4-(4-methoxy-2-methylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-chloro-4-(4-methoxy-2-methylphenyl)benzoic Acid
- MFCD18320362
- 1261907-42-9
- 2-Chloro-4-(4-methoxy-2-methylphenyl)benzoic acid, 95%
- 3-Chloro-4'-methoxy-2'-methyl[1,1'-biphenyl]-4-carboxylic acid
- DTXSID20689977
- MDL： MFCD18320362
- Inchi： 1S/C15H13ClO3/c1-9-7-11(19-2)4-6-12(9)10-3-5-13(15(17)18)14(16)8-10/h3-8H,1-2H3,(H,17,18)
- InChI Key： OWLZKKRBWSDXQM-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C=CC(=CC=1C)OC

Computed Properties

Exact Mass: 276.0553220g/mol
Monoisotopic Mass: 276.0553220g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 321
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 46.5Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB327530-5 g	2-Chloro-4-(4-methoxy-2-methylphenyl)benzoic acid, 95%; .	1261907-42-9	95%	5g	€1159.00	2023-04-26
abcr	AB327530-5g	2-Chloro-4-(4-methoxy-2-methylphenyl)benzoic acid, 95%; .	1261907-42-9	95%	5g	€1159.00	2024-06-08